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Compound of Interest

12-(Tert-butoxy)-12-
Compound Name:
oxododecanoic acid

cat. No.: B1319199

An In-depth Technical Guide to 12-(tert-
butoxy)-12-oxododecanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, chemical
formula, physicochemical properties, and synthesis of 12-(tert-butoxy)-12-oxododecanoic
acid. This compound is a valuable bifunctional linker molecule, notably utilized in the
development of Proteolysis Targeting Chimeras (PROTACS).[1][2]

Molecular Structure and Formula

12-(tert-butoxy)-12-oxododecanoic acid is a dicarboxylic acid monoester. It features a
twelve-carbon aliphatic chain, with one terminus being a carboxylic acid and the other a tert-
butyl ester.

Chemical Formula: Ci6H3004[1][3]

Synonyms: Dodecanedioic Acid, Mono(1,1-Dimethylethyl) Ester; tert-Butyl Hydrogen
Dodecanedioate

Canonical SMILES: 0=C(0)CCCCCCCCCCC(=0)OC(C)(C)C[4]
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InChl: InChl=1S/C16H3004/c1-16(2,3)20-15(19)13-11-9-7-5-4-6-8-10-12-14(17)18/h4-13H2, 1-
3H3,(H,17,18)[4]

Molecular Structure:
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Molecular Structure of 12-(tert-butoxy)-12-oxododecanoic acid
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Caption: 2D representation of 12-(tert-butoxy)-12-oxododecanoic acid.
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Physicochemical and Quantitative Data

The following table summarizes the key physicochemical properties of 12-(tert-butoxy)-12-
oxododecanoic acid.

Property Value Source
Molecular Weight 286.41 g/mol [1][3]
CAS Number 234081-98-2 [3]

White to light yellow
Appearance

powder/crystal
Melting Point 38.0t0 42.0 °C
Boiling Point 389.1 £ 15.0 °C (Predicted) [3]
Purity >98.0%

Keep in a dark place, under an
Storage inert atmosphere, at room [5]

temperature.

Experimental Protocols
Synthesis of 12-(tert-butoxy)-12-oxododecanoic acid[7]

This protocol details the synthesis of 12-(tert-butoxy)-12-oxododecanoic acid from
dodecanedioic acid.

Materials:

Dodecanedioic acid

tert-Butanol

4-Dimethylaminopyridine (DMAP)

N,N'-Dicyclohexylcarbodiimide (DCC)
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o Tetrahydrofuran (THF)
o Ethyl acetate (EtOAC)
* Hexane
Procedure:

 In areaction vessel, dissolve dodecanedioic acid (15 g, 65 mmol), tert-butanol (64 mL, 650
mmol), and a catalytic amount of DMAP in THF (80 mL) at O °C.

e Slowly add a solution of DCC (16 g, 78 mmol) in THF (20 mL) to the reaction mixture.

o After the addition is complete, allow the reaction mixture to gradually warm to room
temperature and stir continuously for 24 hours.

e Upon completion of the reaction, remove the insoluble N,N'-dicyclohexylurea (DCU) by-
product by filtration.

» Concentrate the filtrate and purify the residue by column chromatography using a gradient
elution of 20% to 40% ethyl acetate in hexane.

¢ This purification yields the final product as a colorless solid (9 g, 50% yield).[6]

Experimental Workflow:
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Synthesis Workflow

Reaction Setup

Dissolve Dodecanedioic acid, tert-butanol, and DMAP in THF at 0 °C

Esteri;cation

Slowly add DCC solution

:

Stir at room temperature for 24 hours

Workup and Purification

Filter to remove DCU byproduct

:

Concentrate the filtrate

:

Purify by column chromatography

< >
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Caption: Synthesis workflow for 12-(tert-butoxy)-12-oxododecanoic acid.

Spectroscopic Data
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As of the latest update, detailed experimental spectroscopic data (*H NMR, 3C NMR, FT-IR,
Mass Spectrometry) for 12-(tert-butoxy)-12-oxododecanoic acid are not readily available in
the public domain. Commercial suppliers may provide this data upon request with a purchase.
[5] Researchers are advised to perform their own analytical characterization to confirm the
identity and purity of the synthesized compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [molecular structure and formula of 12-(tert-butoxy)-12-
oxododecanoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1319199#molecular-structure-and-formula-of-12-tert-
butoxy-12-oxododecanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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